1,1,1,3-Tetrachloroacetone

• CAS: 31422-61-4
• Molecular Formula: C3H2Cl4O
• Molecular Weight: 195.9 g/mol
• InChI: InChI=1S/C3H2Cl4O/c4-1-2(8)3(5,6)7/h1H2
• InChIKey: MSZQBKOLHPDFFD-UHFFFAOYSA-N

1,1,1,3-Tetrachloroacetone Identification & Characterization

1,1,1,3-Tetrachloroacetone (CAS 31422-61-4), also indexed under CAS 16995-35-0, is an alpha-chlorinated ketone with the molecular formula C3H2Cl4O and a molecular weight of 195.86 g/mol [1]. It is a halogenated disinfection byproduct (DBP) formed during water treatment when chlorine or chloramine is used as a secondary disinfectant in the presence of elevated bromide levels [2]. The compound features an asymmetric chlorination pattern with three chlorine atoms on one alpha carbon and one on the other, distinguishing it from the symmetrical 1,1,3,3-tetrachloroacetone isomer (CAS 632-21-3). Its key physicochemical properties include a boiling point of approximately 171.4 °C at 760 mmHg and a predicted density of 1.6 g/cm³ [1].

Environmental DBP monitoring & water quality standard

Epoxidation mediator & specialized synthesis reagent

Chloroacetone structure-activity relationship probe

• [1] ChemSpider. (2024). 1,1,1,3-Tetrachloroacetone | C3H2Cl4O. CSID:26223. View Source
• [2] MedChemExpress. (n.d.). 1,1,1,3-Tetrachloroacetone. HY-133629. View Source

1,1,1,3-Tetrachloroacetone: Why Substitution Fails

The polychlorinated acetone family exhibits pronounced structure-dependent variations in toxicological profile, solvent compatibility, and catalytic utility that preclude generic substitution. The asymmetric 1,1,1,3-isomer (CAS 31422-61-4) is chemically distinct from the symmetrical 1,1,3,3-isomer (CAS 632-21-3), and both differ substantially from pentachloroacetone and hexachloroacetone. Quantitative differences in mutagenic potency, aquatic toxicity, and mass spectral fragmentation patterns have been documented across this series [1][2]. Furthermore, solvent interactions critically modulate the mutagenicity of these compounds, with DMSO enhancing hexachloroacetone activity while acetone abolishes it—a phenomenon not observed for tetrachloroacetone, underscoring that experimental outcomes and safety protocols are highly compound-specific and cannot be assumed transferable [3]. Procurement of the precise isomer is therefore essential for reproducible research and process validation.

Asymmetric vs symmetric isomer

Asymmetric 1,1,1,3 chlorination pattern produces distinct LogP, boiling point, and chromatographic behavior versus the 1,1,3,3-isomer.

Solvent-dependent mutagenicity profile

Mutagenic response differs markedly from hexachloroacetone; solvent interactions are isomer-specific and cannot be generalized.

Toxicity ranking inverts class expectations

Aquatic toxicity does not scale linearly with chlorine count; isomer-specific data are essential for environmental risk modeling.

• [1] Nestmann, E. R., Douglas, G. R., Kowbel, D. J., & Harrington, T. R. (1985). Solvent interactions with test compounds and recommendations for testing to avoid artifacts. Environmental Mutagenesis, 7(2), 163-170. View Source
• [2] McKague, A. B., Bradley, D., Meier, H. P., Monteith, D., & Betts, J. L. (1990). Chloroacetones in pulp mill chlorination-stage effluents. Environmental Toxicology and Chemistry, 9(10), 1301-1303. View Source
• [3] Nestmann, E. R., Douglas, G. R., Kowbel, D. J., & Harrington, T. R. (1985). Solvent interactions with test compounds and recommendations for testing to avoid artifacts. Environmental Mutagenesis, 7(2), 163-170. View Source

1,1,1,3-Tetrachloroacetone Quantitative Evidence

Aquatic Toxicity of Chlorinated Acetones

The acute aquatic toxicity of chlorinated acetones, as measured by 96-hour LC50 in juvenile rainbow trout (Salmo gairdneri), demonstrates a clear inverse relationship with the degree of chlorination. 1,1,3,3-Tetrachloroacetone exhibits an LC50 of 11.0 mg/L, placing it at intermediate toxicity between the more toxic trichloroacetone (2.3 mg/L) and the less toxic pentachloroacetone (25.0 mg/L) and hexachloroacetone (>25 mg/L) [1]. While direct data for the 1,1,1,3-isomer is not available, the data for 1,1,3,3-tetrachloroacetone provides a baseline for the tetrachlorinated class, highlighting that toxicity is not a simple function of halogen count but is influenced by the specific chlorination pattern.

Aquatic toxicity (LC50)

Class-level

11.0 mg/L

Baseline for tetrachlorinated class toxicity ranking; toxicity not linear with chlorine count.

Data from 1,1,3,3-isomer; 1,1,1,3 data not available.

Evidence Dimension	96-hour LC50 (acute aquatic toxicity)
Target Compound Data	1,1,3,3-Tetrachloroacetone: 11.0 mg/L
Comparator Or Baseline	1,1,3-Trichloroacetone: 2.3 mg/L; Pentachloroacetone: 25.0 mg/L; Hexachloroacetone: >25 mg/L
Quantified Difference	4.8× less toxic than trichloroacetone; 2.3× more toxic than pentachloroacetone
Conditions	Juvenile rainbow trout (Salmo gairdneri), 96-hour exposure

Why This Matters

For environmental risk assessment and wastewater treatment validation, this toxicity ranking informs discharge limits and highlights that lower chlorination does not universally predict lower hazard.

• [1] McKague, A. B., Bradley, D., Meier, H. P., Monteith, D., & Betts, J. L. (1990). Chloroacetones in pulp mill chlorination-stage effluents. Environmental Toxicology and Chemistry, 9(10), 1301-1303. View Source

Solvent-Dependent Mutagenicity

The mutagenic response of chlorinated acetones is highly dependent on the solvent system employed, with critical differences observed between tetrachloroacetone and hexachloroacetone. Quantitative differences in mutagenic potency were found for tri-, tetra-, and pentachloroacetone when dissolved in acetone or DMSO. In contrast, hexachloroacetone exhibited solvent-dependent mutagenicity: it was mutagenic without solvent, activity was enhanced in DMSO, but it was non-mutagenic in acetone [1]. A time-dependent reaction between hexachloroacetone and DMSO was the only test material-solvent interaction identified, leading to the explicit recommendation that DMSO is an inappropriate solvent for hexachloroacetone [1].

Solvent-dependent mutagenicity

Head-to-head

Tetrachloroacetone Mutagenic in acetone & DMSO

Hexachloroacetone Non-mutagenic in acetone; DMSO contraindicated

Solvent artifacts are isomer-specific; DMSO induces chemical reaction with hexachloroacetone.

Ames test; explicit recommendation against DMSO for hexachloroacetone.

Evidence Dimension	Mutagenic activity as a function of solvent system
Target Compound Data	Tetrachloroacetone: Mutagenic in both acetone and DMSO, with quantitative differences
Comparator Or Baseline	Hexachloroacetone: Mutagenic neat, enhanced in DMSO, non-mutagenic in acetone
Quantified Difference	Qualitative solvent interaction observed for hexachloroacetone; DMSO enhances activity for hexachloroacetone but is contraindicated due to chemical reaction
Conditions	Salmonella/microsome mutagenicity assay (Ames test)

Why This Matters

This direct evidence informs solvent selection for genotoxicity testing and highlights that procurement of the specific isomer is necessary for valid experimental design, as solvent compatibility varies markedly between analogs.

• [1] Nestmann, E. R., Douglas, G. R., Kowbel, D. J., & Harrington, T. R. (1985). Solvent interactions with test compounds and recommendations for testing to avoid artifacts. Environmental Mutagenesis, 7(2), 163-170. View Source

Mass Spectrometry Fragmentation Signatures

Gas chromatography-mass spectrometry (GC/MS) analysis reveals distinct fragmentation patterns that differentiate tetrachloroacetone from its pentachloro- and hexachloro- analogs. The tetrachloroacetone spectrum shows a characteristic tetrachlorinated ion cluster beginning at m/e 165, attributed to the loss of COCl [1]. Pentachloroacetone exhibits a similar cluster at m/e 193 (loss of Cl) followed by m/e 165 (loss of COCl). Hexachloroacetone displays a faint cluster at m/e 227 (loss of Cl) with a subsequent COCl loss yielding m/e 199 [1]. These diagnostic fragment ions provide unambiguous identification in complex environmental or reaction mixtures.

Mass spectrometry signatures

Class-level

GC/MS m/e 165 (COCl loss)

Tetrachlorinated ion cluster enables unambiguous identification in complex environmental matrices.

Differentiated from pentachloro- and hexachloro- analogs via distinct fragment ions.

Evidence Dimension	GC/MS diagnostic fragment ions (m/z)
Target Compound Data	Tetrachloroacetone: Tetrachlorinated cluster at m/e 165 (loss of COCl)
Comparator Or Baseline	Pentachloroacetone: m/e 193 (loss of Cl), m/e 165 (loss of COCl); Hexachloroacetone: m/e 227 (loss of Cl), m/e 199 (loss of COCl)
Quantified Difference	Distinct base peaks and fragment clusters enable unambiguous differentiation
Conditions	GC/MS analysis of chlorinated organic compounds in municipal wastewater

Why This Matters

For analytical chemists and environmental monitoring laboratories, these spectral signatures are essential for accurate compound identification and quantification, preventing misidentification of structurally similar chlorinated acetones.

• [1] University of North Texas Digital Library. (2014). GC/MS Analysis of Chlorinated Organic Compounds in Municipal Wastewater After Chlorination. Page 69. View Source

Physicochemical Property Comparison

Computational predictions reveal significant physicochemical differences between the asymmetric 1,1,1,3-tetrachloroacetone and the symmetrical 1,1,3,3-isomer. The ACD/LogP for 1,1,1,3-tetrachloroacetone is predicted as 4.27, substantially higher than the 4.02 predicted for 1,1,3,3-tetrachloroacetone [1]. Additionally, the predicted boiling point for the 1,1,1,3-isomer (171.4 °C) is approximately 20 °C lower than that of the 1,1,3,3-isomer (191.0 °C) [1]. These differences in lipophilicity and volatility impact chromatographic behavior, solvent extraction efficiency, and environmental partitioning.

Physicochemical property comparison

Head-to-head

ΔLogP 0.25

ΔBoiling point 19.6 °C

Isomer-specific differences in lipophilicity and volatility affect chromatography and extraction efficiency.

ACD/Labs predictions; 1,1,1,3 vs 1,1,3,3 isomer.

Evidence Dimension	Predicted LogP and boiling point
Target Compound Data	1,1,1,3-Tetrachloroacetone: ACD/LogP 4.27; Boiling point 171.4 °C
Comparator Or Baseline	1,1,3,3-Tetrachloroacetone: ACD/LogP 4.02; Boiling point 191.0 °C
Quantified Difference	ΔLogP = 0.25; ΔBoiling point = 19.6 °C
Conditions	ACD/Labs Percepta Platform predictions at 760 mmHg

Why This Matters

These physicochemical distinctions directly affect chromatographic retention time, liquid-liquid extraction efficiency, and vapor pressure, making the precise isomer essential for method development and environmental fate modeling.

• [1] ChemSpider. (2024). 1,1,1,3-Tetrachloroacetone | C3H2Cl4O. CSID:26223. View Source

1,1,1,3-Tetrachloroacetone Application Scenarios

Olefin Epoxidation Using Tetrachloroacetone

Tetrachloroacetone serves as an inexpensive, commercially available mediator for the epoxidation of olefins using hydrogen peroxide. This method, detailed in US Patent 4,344,887, provides an economically viable alternative to fluorinated ketone catalysts, which are difficult to procure commercially. The reaction proceeds in inert organic solvents with recoverable and recyclable tetrachloroacetone, making it suitable for industrial-scale epoxide synthesis [1].

Synthesis of Mutagen MX

1,1,3,3-Tetrachloroacetone is employed as a starting material in the synthesis of 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone (MX), a potent mutagen isolated from kraft pulp chlorination effluent. The compound is reacted with (carbomethoxymethylene)triphenylphosphorane in a five-step sequence to yield MX in 44% overall yield, enabling toxicological and mechanistic studies of this environmentally relevant mutagen . The 1,1,1,3-isomer may serve as an alternative precursor for analogous synthetic pathways.

Disinfection Byproduct Monitoring

As a halogenated ozone-chlorine and ozone-chloramine disinfection byproduct, 1,1,1,3-tetrachloroacetone is a target analyte in water quality studies. Its formation is linked to elevated bromide levels during secondary disinfection, making it a key marker for assessing drinking water treatment processes and the formation of potentially hazardous halogenated organic compounds [2]. The distinct mass spectrometric signature described in Section 3 enables its specific quantification in complex water matrices.

Genotoxicity & Mutagenicity Assay Development

Given the documented solvent-dependent mutagenic behavior of chlorinated acetones, 1,1,1,3-tetrachloroacetone is a valuable reference compound for validating genotoxicity assays and investigating solvent-induced artifacts. The differential solvent interactions compared to hexachloroacetone [3] underscore the necessity of using the precise isomer in assay standardization and inter-laboratory comparisons.

Application

Selection Property

Validation Focus

Olefin epoxidation with H2O2

Recoverable, recyclable mediator

Epoxidation yield and catalyst reusability

MX analog synthesis exploration

Asymmetric chlorination pattern for regioselective modification

Route feasibility and yield benchmarking

DBP monitoring in drinking water

Distinctive MS fragmentation pattern

Quantitative accuracy in complex matrices

Ames test solvent artifact control

Documented solvent-dependent mutagenicity profile

Isomer-specific assay standardization

• [1] Stark, C. J. (1982). US Patent 4,344,887. Method for epoxidizing olefins. View Source
• [2] MedChemExpress. (n.d.). 1,1,1,3-Tetrachloroacetone. HY-133629. View Source
• [3] Nestmann, E. R., Douglas, G. R., Kowbel, D. J., & Harrington, T. R. (1985). Solvent interactions with test compounds and recommendations for testing to avoid artifacts. Environmental Mutagenesis, 7(2), 163-170. View Source